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Compound of Interest

Compound Name:
5-methoxy-1H-indazole-3-

carbaldehyde

Cat. No.: B1365071 Get Quote

An In-depth Technical Guide to 5-Methoxy-1H-indazole-3-carbaldehyde: Properties,

Synthesis, and Applications

Introduction
5-Methoxy-1H-indazole-3-carbaldehyde is a heterocyclic aromatic compound that has

emerged as a cornerstone in modern medicinal chemistry and organic synthesis. Its rigid

bicyclic indazole core, functionalized with both an electron-donating methoxy group and a

reactive aldehyde moiety, makes it an exceptionally versatile synthetic intermediate.[1][2] The

indazole scaffold itself is recognized as a "privileged structure" in drug discovery, frequently

appearing in molecules designed to interact with key biological targets like protein kinases.[3]

[4] This guide provides a comprehensive technical overview for researchers and drug

development professionals, detailing the compound's physicochemical properties, a field-

proven synthetic protocol, its reactivity, and its critical role in the development of novel

therapeutics.

Physicochemical and Structural Properties
5-Methoxy-1H-indazole-3-carbaldehyde is typically a brownish-orange or yellowish crystalline

solid at room temperature.[1][2][3] The presence of the methoxy group enhances its solubility

and stability compared to the unsubstituted parent indazole, facilitating easier handling in a

laboratory environment.[1][2]
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Chemical Structure
The molecule consists of a benzene ring fused to a pyrazole ring, forming the indazole core. A

methoxy group (-OCH₃) is attached at position 5, and a carbaldehyde group (-CHO) is at

position 3.
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Caption: Synthetic workflow from indole to indazole-3-carbaldehyde.

Experimental Protocol
This protocol is adapted from a validated procedure for the conversion of electron-rich indoles.

[3][5]The self-validating nature of this protocol lies in the explicit purification step, which

ensures the isolation of the target compound with high purity, confirmed by the expected

physical state and yield.

Materials:

5-methoxy-1H-indole (441 mg, 3 mmol)

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl, 2N aq.)

Dimethylformamide (DMF)

Deionized Water

Ethyl Acetate (EtOAc)

Brine (saturated NaCl solution)

Magnesium Sulfate (MgSO₄)

Silica Gel for column chromatography

Petroleum Ether / Ethyl Acetate (8:2 mixture)

Procedure:

Preparation of Nitrosating Agent: In a flask cooled to 0 °C, slowly add 2N HCl to an aqueous

solution of NaNO₂ under an inert atmosphere (e.g., argon). After 10 minutes, add DMF. This

in-situ generation of nitrous acid is critical for initiating the reaction.
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Reaction Initiation: Prepare a solution of 5-methoxy-indole (441 mg, 3 mmol) in DMF. Add

this solution dropwise to the cold nitrosating agent mixture.

Reaction Progression: Once the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 3 hours. The color of the mixture will typically change,

indicating the progress of the reaction.

Extraction: Transfer the reaction mixture to a separatory funnel. Extract the product into ethyl

acetate (EtOAc). Repeat the extraction three times to maximize recovery.

Washing: Wash the combined organic layers sequentially with water (3x) and then with brine.

This removes residual acid, DMF, and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the filtrate under reduced pressure to yield the crude product.

Purification: Purify the crude residue by column chromatography on silica gel. Elute with a

petroleum ether/EtOAc (8:2) solvent system.

Isolation: Combine the fractions containing the pure product and concentrate under reduced

pressure to yield 5-methoxy-1H-indazole-3-carbaldehyde as a yellowish solid (expected

yield: ~480 mg, 91%). [3]

Applications in Drug Discovery and Chemical
Biology
The true value of 5-methoxy-1H-indazole-3-carbaldehyde lies in its role as a versatile

synthetic building block. [1][6]The aldehyde group is a reactive handle for a multitude of

chemical transformations, while the indazole core provides the necessary scaffold for biological

activity.

Kinase Inhibitors: The indazole nucleus is a key structural motif in numerous small-molecule

kinase inhibitors used in oncology. [3][4]Marketed drugs such as Pazopanib and Axitinib

feature this core. The aldehyde at the 3-position is a perfect precursor for constructing the

complex side chains required for potent and selective binding to the ATP-binding pocket of

kinases. [3]* Anti-Inflammatory and Anti-Cancer Agents: Researchers have extensively used
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this compound to synthesize novel drug candidates for anti-inflammatory and anti-cancer

applications. [1][2]The N-H at the 1-position and the aldehyde at the 3-position allow for

diverse functionalization, enabling the exploration of a wide chemical space to optimize

pharmacological properties.

Neurological Disorders: It serves as an intermediate in the development of drugs targeting

neurological disorders. [1][6]* Analytical and Material Science: Beyond pharmaceuticals, this

compound has shown promise in the development of fluorescent probes and sensors for

analytical chemistry. [1][2]It is also being explored for its potential in creating novel materials

with unique electronic properties for advanced sensors and devices. [1][6]

Safety and Handling
As a laboratory chemical, 5-methoxy-1H-indazole-3-carbaldehyde requires careful handling.

It should be handled in a well-ventilated area, and personal protective equipment (gloves,

safety glasses) should be worn.

GHS Hazard Statements: [7]* H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The compound is stable under recommended storage conditions (0–8 °C, dry environment). [1]

[2]

Conclusion
5-Methoxy-1H-indazole-3-carbaldehyde is more than just a chemical compound; it is an

enabling tool for innovation in science. Its unique combination of a biologically relevant

indazole scaffold and a synthetically versatile aldehyde group provides chemists with a

powerful platform for discovery. From synthesizing next-generation kinase inhibitors to

developing novel materials and analytical probes, the properties and reactivity of this molecule

ensure its continued importance in the fields of drug discovery, medicinal chemistry, and

beyond.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemimpex.com/products/19122
https://www.chemimpex.com/fr/products/19122
https://www.chemimpex.com/products/19122
https://www.jk-sci.com/products/j5319122
https://www.chemimpex.com/products/19122
https://www.chemimpex.com/fr/products/19122
https://www.chemimpex.com/products/19122
https://www.jk-sci.com/products/j5319122
https://www.benchchem.com/product/b1365071?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-1H-indazole-3-carbaldehyde
https://www.chemimpex.com/products/19122
https://www.chemimpex.com/fr/products/19122
https://www.benchchem.com/product/b1365071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
5-methoxy-1H-indazole-3-carbaldehyde | C9H8N2O2 | CID 10080895 - PubChem. (URL:
[Link])
An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by
nitrosation of indoles - PMC - NIH. (URL: [Link])
An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by
nitrosation of indoles - ResearchG
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives
- PMC - PubMed Central. (URL: [Link])
Indazole – an emerging privileged scaffold: synthesis and its biological significance - NIH.
(URL: [Link])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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